Cas no 1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
• CAS No: 1082766-16-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11505289
• CID: 1087518
• PubChem ID: 29893097
• Update Time: 2025-04-20

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
• VS-10865
• ALBB-035237
• STK945827
• DB-150651
• SCHEMBL860042
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol, AldrichCPR
• Phenol, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• DTXSID80651998
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol(SALTDATA: FREE)
• AKOS000275869
• BBL031936
• 1082766-16-2

• MDL： MFCD11505289
• Inchi： 1S/C9H8N2O2/c1-6-10-9(13-11-6)7-3-2-4-8(12)5-7/h2-5,12H,1H3
• InChI Key： LRNKLYYRAKUFNN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)O)=NC(C)=N1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles